Cas no 2035019-24-8 ((2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one)
(2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (E)-1-(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one
- (E)-1-[3-(2-methylbenzimidazol-1-yl)pyrrolidin-1-yl]-3-pyridin-3-ylprop-2-en-1-one
- (2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one
-
- Inchi: 1S/C20H20N4O/c1-15-22-18-6-2-3-7-19(18)24(15)17-10-12-23(14-17)20(25)9-8-16-5-4-11-21-13-16/h2-9,11,13,17H,10,12,14H2,1H3/b9-8+
- InChI Key: JYZNYHAGZXWYSZ-CMDGGOBGSA-N
- SMILES: O=C(/C=C/C1C=NC=CC=1)N1CCC(C1)N1C(C)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 332.16371127 g/mol
- Monoisotopic Mass: 332.16371127 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 332.4
- XLogP3: 2.5
- Topological Polar Surface Area: 51
(2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6559-1297-2μmol |
(2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one |
2035019-24-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6559-1297-5μmol |
(2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one |
2035019-24-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6559-1297-10μmol |
(2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one |
2035019-24-8 | 90%+ | 10μl |
$69.0 | 2023-05-10 | |
| Life Chemicals | F6559-1297-1mg |
(2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one |
2035019-24-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6559-1297-2mg |
(2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one |
2035019-24-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6559-1297-3mg |
(2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one |
2035019-24-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6559-1297-4mg |
(2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one |
2035019-24-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6559-1297-5mg |
(2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one |
2035019-24-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6559-1297-10mg |
(2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one |
2035019-24-8 | 90%+ | 10mg |
$79.0 | 2023-05-10 |
(2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one
Introduction to (2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one (CAS No. 2035019-24-8)
Compound with the chemical name (2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one and a CAS number of 2035019-24-8 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecule is characterized by a conjugated system involving an α,β-unsaturated carbonyl group, which is flanked by nitrogen-rich heterocyclic rings, including a pyrrolidine and a pyridine moiety. Additionally, the presence of a 2-methyl-1H-1,3-benzodiazole substituent adds to its complexity and may contribute to its biological activity.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The α,β-unsaturated carbonyl functionality is particularly sensitive to over-reduction or over-oxidation, necessitating careful optimization of reagents and catalysts. The introduction of the pyrrolidine and pyridine rings further complicates the synthesis but also enhances the compound's potential for interactions with biological targets.
In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems. The structural features of (2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one make it a promising candidate for such applications. Specifically, the combination of a benzodiazole moiety and a pyridine ring suggests potential activity at various central nervous system receptors. Benzodiazoles are well-known for their anxiolytic, sedative, and muscle relaxant properties, while pyridine derivatives often exhibit properties relevant to cognitive function and neuroprotection.
The potential therapeutic applications of this compound are broad and include conditions such as anxiety disorders, epilepsy, and neurodegenerative diseases. Current research in this area has focused on identifying small molecules that can interact with specific neurotransmitter receptors without causing significant side effects. The unique structural features of (2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-y)pyrrolidin - 1 - yl]- 3 - ( pyridin - 3 - yl ) prop - 2 - en - 1 - one position it as a valuable scaffold for further drug discovery efforts.
One of the most exciting aspects of this compound is its potential as a lead structure for the development of novel therapeutics. The presence of multiple nitrogen-containing heterocycles provides numerous opportunities for further functionalization, allowing researchers to fine-tune its pharmacological properties. For instance, modifications to the pyrrolidine ring could alter its binding affinity to specific receptors or enhance its metabolic stability.
The role of computational chemistry in the design and optimization of this compound cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been instrumental in understanding its interactions with biological targets. These techniques have enabled researchers to predict binding affinities and identify key pharmacophoric elements within the molecule.
In addition to its potential therapeutic applications, (2E)-1-[3-(2-methyl - 1 H - 1 , 3 - benzodiazol - 1 - yl ) pyrrolidin - 1 - yl ] - 3 - ( pyridin - 3 - yl ) prop - 2 - en - 1 - one has attracted interest from the materials science community as well. Its conjugated system and nitrogen-rich structure make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics.
The synthesis of this compound also highlights the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to develop synthetic routes that minimize waste and reduce environmental impact. For example, catalytic methods have been explored to replace traditional stoichiometric reagents with more sustainable alternatives.
The future directions for research on (2E)-1-[3-(2-methyl - 1 H - 1 , 3 - benzodiazol - 1 - yl ) pyrrolidin - 1 - yl ] - 3 -( pyridin - ) prop en one are multifaceted. On one hand, further exploration of its pharmacological properties is warranted through both in vitro and in vivo studies. On the other hand, computational studies could provide deeper insights into its mechanism of action and guide future modifications.
In conclusion, (2E)- [ ] represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at modulating neurotransmitter systems. As research continues to uncover new insights into its pharmacological properties,this compound is poised to play an important role in the development of novel therapeutics.
2035019-24-8 ((2E)-1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)